Cas no 2229484-22-2 (5-(pentan-3-yl)-1,2-oxazole-4-carboxylic acid)

5-(pentan-3-yl)-1,2-oxazole-4-carboxylic acid structure
2229484-22-2 structure
Product Name:5-(pentan-3-yl)-1,2-oxazole-4-carboxylic acid
CAS No:2229484-22-2
MF:C9H13NO3
MW:183.204422712326
CID:5859727
PubChem ID:165835758
Update Time:2023-12-15

5-(pentan-3-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(pentan-3-yl)-1,2-oxazole-4-carboxylic acid
    • 2229484-22-2
    • EN300-1805597
    • Inchi: 1S/C9H13NO3/c1-3-6(4-2)8-7(9(11)12)5-10-13-8/h5-6H,3-4H2,1-2H3,(H,11,12)
    • InChI Key: FITZLVREGNXBMO-UHFFFAOYSA-N
    • SMILES: O1C(=C(C(=O)O)C=N1)C(CC)CC

Computed Properties

  • Exact Mass: 183.08954328g/mol
  • Monoisotopic Mass: 183.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 63.3Ų

5-(pentan-3-yl)-1,2-oxazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1805597-0.05g
5-(pentan-3-yl)-1,2-oxazole-4-carboxylic acid
2229484-22-2
0.05g
$827.0 2023-09-19
Enamine
EN300-1805597-0.1g
5-(pentan-3-yl)-1,2-oxazole-4-carboxylic acid
2229484-22-2
0.1g
$867.0 2023-09-19
Enamine
EN300-1805597-0.25g
5-(pentan-3-yl)-1,2-oxazole-4-carboxylic acid
2229484-22-2
0.25g
$906.0 2023-09-19
Enamine
EN300-1805597-0.5g
5-(pentan-3-yl)-1,2-oxazole-4-carboxylic acid
2229484-22-2
0.5g
$946.0 2023-09-19
Enamine
EN300-1805597-1.0g
5-(pentan-3-yl)-1,2-oxazole-4-carboxylic acid
2229484-22-2
1g
$986.0 2023-06-02
Enamine
EN300-1805597-2.5g
5-(pentan-3-yl)-1,2-oxazole-4-carboxylic acid
2229484-22-2
2.5g
$1931.0 2023-09-19
Enamine
EN300-1805597-5.0g
5-(pentan-3-yl)-1,2-oxazole-4-carboxylic acid
2229484-22-2
5g
$2858.0 2023-06-02
Enamine
EN300-1805597-10.0g
5-(pentan-3-yl)-1,2-oxazole-4-carboxylic acid
2229484-22-2
10g
$4236.0 2023-06-02
Enamine
EN300-1805597-1g
5-(pentan-3-yl)-1,2-oxazole-4-carboxylic acid
2229484-22-2
1g
$986.0 2023-09-19
Enamine
EN300-1805597-5g
5-(pentan-3-yl)-1,2-oxazole-4-carboxylic acid
2229484-22-2
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$2858.0 2023-09-19
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